Lansoprazole-d4
Lansoprazole-d4
Lansoprazole-d4 is intended for use as an internal standard for the quantification of lansoprazole by GC- or LC-MS. Lansoprazole is a proton pump inhibitor that inhibits the H+/K+-ATPase. It inhibits K+ and H+ accumulation in gastric microsomes in a concentration-dependent manner (IC50s = 6.3 and 7 µM, respectively) and inhibits H+/K+-ATPase activity by approximately 60% when used at a concentration of 10 µM. Lansoprazole inhibits the H+/K+-ATPase in parietal cells, thus inhibiting gastric acid secretion and increasing intragastric pH. It is a substituted benzimidazole that binds covalently to proton pumps, providing complete and prolonged inhibition of acid secretion. Formulations containing lansoprazole have been used as a proton pump inhibitor and in combination with antibiotics in the treatment of H. pylori infections and duodenal ulcer disease.
Brand Name:
Vulcanchem
CAS No.:
934294-22-1
VCID:
VC0027137
InChI:
InChI=1S/C16H14F3N3O2S/c1-10-13(20-7-6-14(10)24-9-16(17,18)19)8-25(23)15-21-11-4-2-3-5-12(11)22-15/h2-7H,8-9H2,1H3,(H,21,22)/i2D,3D,4D,5D
SMILES:
CC1=C(C=CN=C1CS(=O)C2=NC3=CC=CC=C3N2)OCC(F)(F)F
Molecular Formula:
C16H14F3N3O2S
Molecular Weight:
373.4 g/mol
Lansoprazole-d4
CAS No.: 934294-22-1
Cat. No.: VC0027137
Molecular Formula: C16H14F3N3O2S
Molecular Weight: 373.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Lansoprazole-d4 is intended for use as an internal standard for the quantification of lansoprazole by GC- or LC-MS. Lansoprazole is a proton pump inhibitor that inhibits the H+/K+-ATPase. It inhibits K+ and H+ accumulation in gastric microsomes in a concentration-dependent manner (IC50s = 6.3 and 7 µM, respectively) and inhibits H+/K+-ATPase activity by approximately 60% when used at a concentration of 10 µM. Lansoprazole inhibits the H+/K+-ATPase in parietal cells, thus inhibiting gastric acid secretion and increasing intragastric pH. It is a substituted benzimidazole that binds covalently to proton pumps, providing complete and prolonged inhibition of acid secretion. Formulations containing lansoprazole have been used as a proton pump inhibitor and in combination with antibiotics in the treatment of H. pylori infections and duodenal ulcer disease. |
|---|---|
| CAS No. | 934294-22-1 |
| Molecular Formula | C16H14F3N3O2S |
| Molecular Weight | 373.4 g/mol |
| IUPAC Name | 4,5,6,7-tetradeuterio-2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole |
| Standard InChI | InChI=1S/C16H14F3N3O2S/c1-10-13(20-7-6-14(10)24-9-16(17,18)19)8-25(23)15-21-11-4-2-3-5-12(11)22-15/h2-7H,8-9H2,1H3,(H,21,22)/i2D,3D,4D,5D |
| Standard InChI Key | MJIHNNLFOKEZEW-QFFDRWTDSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C2C(=C1[2H])NC(=N2)S(=O)CC3=NC=CC(=C3C)OCC(F)(F)F)[2H])[2H] |
| SMILES | CC1=C(C=CN=C1CS(=O)C2=NC3=CC=CC=C3N2)OCC(F)(F)F |
| Canonical SMILES | CC1=C(C=CN=C1CS(=O)C2=NC3=CC=CC=C3N2)OCC(F)(F)F |
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